
A Technical Guide to the Physicochemical
Properties of 3,4-Dimethylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,4-Dimethylaniline

Cat. No.: B050824 Get Quote

This document provides a detailed overview of the melting and boiling points of 3,4-
Dimethylaniline (also known as 3,4-Xylidine), intended for researchers, scientists, and

professionals in drug development. It includes a summary of its physical properties and

standardized protocols for their experimental determination.

Physicochemical Data Summary
3,4-Dimethylaniline is an organic compound with the chemical formula C₈H₁₁N.[1][2] It

presents as pale brown crystals or an off-white solid.[3] The key thermal properties are

summarized below.

Property Value Conditions

Melting Point 49-51 °C (lit.)[1][4][5]

Boiling Point 226 °C (lit.)[2][4][5]

Boiling Point 228 °C at 760 mmHg[1]

Density 1.076 g/mL Not specified

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. Pure crystalline solids typically exhibit a sharp melting point range of 0.5-
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1.0°C, whereas impurities tend to depress the melting point and broaden the range.[6]

Melting Point Determination: Capillary Method
This is the most common technique for determining the melting point of a solid organic

compound.[7]

Methodology:

Sample Preparation: Ensure the 3,4-Dimethylaniline sample is completely dry and finely

powdered to allow for uniform packing.[7][8]

Capillary Loading: A small amount of the powdered sample is introduced into a glass

capillary tube, which is sealed at one end.[6][8] The tube is tapped gently to pack the solid

into the bottom, aiming for a sample height of 1-2 mm.[6]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb.[6] This assembly is then placed in a heating

apparatus, such as a Thiele tube or a modern digital melting point device.

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2°C

per minute, to ensure thermal equilibrium between the sample, thermometer, and heating

medium.[8]

Data Recording: Two temperatures are recorded:

The temperature at which the first drop of liquid becomes visible.

The temperature at which the entire sample has completely melted into a clear liquid. This

range represents the melting point of the sample. For high accuracy, at least two careful

determinations should be performed.

Boiling Point Determination: Thiele Tube Method
The Thiele tube method is a simple and effective technique that requires only a small amount

of the liquid sample (less than 0.5 mL).[9]

Methodology:
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Sample Preparation: A small quantity of 3,4-Dimethylaniline is placed into a small test tube.

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the sample. This assembly is then attached to a thermometer.[9]

Heating: The entire setup is immersed in a Thiele tube filled with a high-boiling point liquid

(e.g., mineral oil) and heated gently.[9] As the temperature increases, the air trapped inside

the inverted capillary tube expands and exits as a slow stream of bubbles.[9]

Equilibrium and Observation: Heating continues until a rapid and continuous stream of

bubbles emerges from the capillary tube. This indicates that the sample has reached a

temperature slightly above its boiling point.[9]

Data Recording: The heat source is then removed. As the apparatus cools, the stream of

bubbles will slow down and eventually stop. The boiling point is the temperature at which the

liquid is drawn back into the capillary tube.[9] This occurs when the vapor pressure of the

sample equals the atmospheric pressure.

Visualized Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Phase 1: Preparation

Phase 2: Apparatus Setup

Phase 3: Measurement

1. Obtain dry, powdered
3,4-Dimethylaniline sample

2. Load sample into
capillary tube (1-2 mm height)

3. Attach capillary tube
to thermometer

4. Place assembly into
melting point apparatus

5. Heat slowly
(1-2°C per minute)

6. Observe for first
sign of melting (T1)

7. Observe until sample
is fully liquid (T2)

Record Melting Range
[T1 - T2]

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Phase 1: Preparation & Setup

Phase 2: Heating & Observation

1. Place 3,4-Dimethylaniline
in a small test tube

2. Insert an inverted, sealed
capillary tube into the sample

3. Attach assembly to thermometer
and place in Thiele tube

4. Heat Thiele tube gently

5. Observe for a rapid, continuous
stream of bubbles from capillary

6. Remove heat source and
allow apparatus to cool

7. Watch for the moment liquid
is drawn back into capillary

Record Temperature
as Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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